Cas no 2228094-54-8 (2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid
• CAS No: 2228094-54-8
• MF: C₁₄H₁₉FN₂O₅
• MW: 314.309467554092
• CID: 6258711
• PubChem ID: 165690485
• Update Time: 2025-06-08

2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid
• 2-amino-3-(4-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)-3-hydroxypropanoic acid
• 2228094-54-8
• EN300-1900479

• Inchi： 1S/C14H19FN2O5/c1-14(2,3)22-13(21)17-7-4-5-8(9(15)6-7)11(18)10(16)12(19)20/h4-6,10-11,18H,16H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： UOKZOYXXXZXCIQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(C(=O)O)N)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.12779987g/mol
• Monoisotopic Mass: 314.12779987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 122Ų

Additional information on 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid

Research Brief on 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid (CAS: 2228094-54-8)

The compound 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid (CAS: 2228094-54-8) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have explored the synthetic pathways for this fluorinated amino acid derivative, with particular emphasis on its role as a building block for peptide-based therapeutics. The tert-butoxycarbonyl (Boc) protecting group and the fluorine substitution at the ortho position of the phenyl ring contribute to the compound's unique chemical properties, making it valuable for structure-activity relationship studies in medicinal chemistry.

In pharmacological research, this compound has shown promise as a precursor for the development of novel enzyme inhibitors. The presence of both amino and hydroxy functional groups on the propanoic acid backbone allows for diverse modifications, enabling researchers to fine-tune biological activity. Recent in vitro studies suggest potential applications in targeting protein-protein interactions involved in inflammatory pathways.

The fluorinated aromatic ring system of 2228094-54-8 has been investigated for its impact on molecular recognition and binding affinity. Computational modeling studies published in 2023 demonstrate that the fluorine atom significantly influences the compound's electronic properties and conformational preferences, which may explain its observed biological activity in preliminary screening assays.

Current research directions include exploring this compound's utility in PROTAC (proteolysis targeting chimera) development, where its structural features could facilitate the design of bifunctional molecules for targeted protein degradation. The Boc-protected amino group offers a convenient handle for further chemical modifications while maintaining stability under physiological conditions.

Several pharmaceutical companies have included derivatives of 2-amino-3-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid in their drug discovery pipelines, particularly for targets in oncology and autoimmune diseases. The compound's chiral center also presents opportunities for developing stereoselective therapeutics, with ongoing research investigating the biological differences between its enantiomers.

Future research directions may focus on optimizing the synthetic routes for large-scale production and investigating the compound's pharmacokinetic properties. The unique combination of structural features in 2228094-54-8 continues to make it a valuable scaffold for medicinal chemistry applications, with potential implications for multiple therapeutic areas.